methyl 2-amino-4-(3-chlorophenyl)-7-methyl-5-oxo-6-(pyridin-3-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carboxylate

• IUPAC Name: methyl 2-amino-4-(3-chlorophenyl)-7-methyl-5-oxo-6-(pyridin-3-ylmethyl)-4H-pyrano[3,2-c]pyridine-3-carboxylate
• InChI: InChI=1S/C23H20ClN3O4/c1-13-9-17-19(22(28)27(13)12-14-5-4-8-26-11-14)18(15-6-3-7-16(24)10-15)20(21(25)31-17)23(29)30-2/h3-11,18H,12,25H2,1-2H3
• InChI Key: QVCCUJDUEMHWBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C(=O)OC)C3=CC(=CC=C3)Cl)C(=O)N1CC4=CN=CC=C4
• Molecular Formula: C23H20ClN3O4
• Molecular Weight: 437.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups including an amino group (-NH2), a carboxylate ester group (-COOCH3), a pyridine ring, and a dihydro-pyranopyridine ring. The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group or ring structure. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple ring structures and functional groups. X-ray crystallography could potentially be used to determine the exact structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure and the functional groups it contains. These properties might include solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Chemical Synthesis and Derivatives

• Research on polyazanaphthalenes demonstrated the conversion of ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates into various derivatives, showcasing the versatility of pyran-based compounds in synthesizing complex heterocyclic structures (Harb et al., 1989). This work highlights methodologies that could potentially be applied to the synthesis of the compound and its derivatives.

Potential Biological Activities

• A study on pyrazole derivatives highlighted their synthesis from a precursor similar to the compound of interest and evaluated their antimicrobial and anticancer activities, indicating that such compounds could have significant pharmacological applications (Hafez et al., 2016).

Structural and Molecular Analysis

• Investigations into the structural properties of anticonvulsant enaminones, including compounds with chlorophenyl and pyridinyl groups, provide insights into the structural analysis and molecular interactions of such compounds, which can be critical for understanding their biological activities (Kubicki et al., 2000).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through biological testing and is often specific to the particular compound and biological system .

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific information on this compound, it’s difficult to provide a detailed safety analysis.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential applications.